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Compound of Interest

Compound Name: Savvy

Cat. No.: B1229071

Welcome to the support center for the Savvy C++ library. This guide provides troubleshooting
steps and answers to frequently asked questions to help you resolve dependency issues
during your research and development.

Troubleshooting Guide
Issue: Linker Errors such as "Undefined Reference" or
"Unresolved External Symbol"

This is a common issue that occurs when the linker cannot find the compiled library files (.lib,
.a, .so, .dll) for Savvy's dependencies.

Possible Causes and Solutions:
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Cause

Solution

Incorrect Linker Path

Ensure that the directory containing the
compiled dependency libraries is specified in
your linker's search path. This is often done
using the -L flag in your compiler command. For
example: g++ my_app.cpp -L/path/to/libs -Isavvy

-ldependency

Missing Library Link

You need to explicitly tell the linker which library
files to link against. This is typically done with
the -l flag. For example, if Savvy depends on a
library named foo, you would add -Ifoo to your

linker command.

Mismatched Architectures

The architecture (e.g., x86, x64) of your
compiled application must match the
architecture of the dependency libraries.
Mismatched architectures will result in linker
errors. Recompile the dependencies or your

application to ensure they are consistent.

Incorrect Library Version

You might be linking against an incompatible
version of a dependency. Check the Savvy
documentation for the required versions of its
dependencies and ensure you have the correct

ones installed.

C++ Standard Library Mismatch

On some platforms, particularly Windows,
linking projects built with different versions of the
C++ standard library can cause unresolved
symbol errors. Ensure that both your project and
the Savwy library (and its dependencies) are
built with a compatible C++ runtime library
setting (e.g., /MD, /MT in Visual Studio).

Issue: Compiler Errors such as "file not found" or "No

such file or directory"
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This type of error occurs when the compiler cannot find the header files (.h, .hpp) for Savvy or
its dependencies.

Possible Causes and Solutions:

Cause Solution

The directory containing the header files for

Savvy and its dependencies must be in the

compiler's include path. You can specify this
Incorrect Include Path

using the -1 flag. For example: g++ my_app.cpp

-I/path/to/savvy/headers -

I/path/to/dependency/headers.

You may not have installed the required
dependencies. The Savvy GitHub page
recommends using cget or conda for

Dependencies Not Installed installation, which should handle dependencies
automatically.[1] If you are installing manually,
you will need to download and install each

dependency yourself.

Some C++ libraries are "header-only," meaning
they do not require separate compilation and

Header-Only Libraries linking of source files. For these, you only need
to provide the correct include path to the

compiler.[2]

In some rare cases, the compiler may not have

the necessary read permissions for the header
File Permissions files. Ensure that the files and their parent

directories are readable by the user running the

compilation.

Double-check your #include statements in your
Typos in #include Directives source code to ensure that the file paths and

names are correct.
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Dependency Resolution Workflow

The following diagram illustrates the general workflow for resolving dependencies for the
Savvy C++ library.
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A flowchart illustrating the different paths for Savvy C++ dependency resolution.

Frequently Asked Questions (FAQs)

Q1: What are the primary dependencies of the Savvy C++ library?
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The specific dependencies of the Savvy C++ library can be found in its documentation or the
build scripts within the source repository. The official GitHub page mentions that cget and
conda can be used to install Savvy and its dependencies, which simplifies the process.[1]

Q2: How do | use conda to install the Savvy C++ library and its dependencies?

According to the Savvy GitHub repository, you can install the binaries of Savvy and its
dependencies using conda with the following command:

This command will download and install pre-compiled versions of the library and its required
dependencies from the specified channels.[1]

Q3: How do | use cget to install the Savvy C++ library from source?

The Savvy GitHub page suggests using cget to install from source.[1] The command would
look something like this:

This will download the source code for Savvy and its dependencies, compile them, and install
them into the specified prefix directory.

Q4: What is the "diamond problem" in C++ dependencies, and how can | resolve it?

The "diamond problem" occurs when your project depends on two libraries (A and B), and both
of those libraries depend on a third library (C), but require different versions of it.[3] This can
lead to conflicts and compilation or linking errors.

Resolution Strategies:

o Use a Package Manager: Modern C++ package managers like Conan or vcpkg have
mechanisms to resolve version conflicts. They can often find a compatible set of versions or
allow you to specify which version to use.

o Manual Version Reconciliation: If managing dependencies manually, you may need to
investigate the version requirements of libraries A and B and find a version of library C that is
compatible with both. This might involve upgrading or downgrading one of the libraries.[3]

Q5: My project uses CMake. How do | integrate the Savvy library and its dependencies?
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If you've installed Savvy and its dependencies in a standard location, CMake's find_package()
command should be able to locate them. If they are in a custom directory, you may need to
provide a hint to CMake by setting the _DIR variable or modifying the CMAKE_PREFIX_PATH.

For libraries that use CMake as their build system, you can sometimes include them directly
into your project's build using add_subdirectory().[4]

Q6: I'm not using a package manager. How do | manually configure my compiler and linker?
Manual configuration requires you to specify the locations of header and library files.

o Compiler (Include Paths): Use the -l flag to add directories to the compiler's search path for
header files.

o Linker (Library Paths and Linking): Use the -L flag to add directories to the linker's search
path for libraries, and the -l flag to specify the libraries to link against.

The exact flags may vary depending on your compiler (e.g., GCC, Clang, MSVC).[2][5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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